Atorvastatin Acetonide tert-Butyl Ester

• CAS No.: 125971-95-1
• Product Name: Atorvastatin Acetonide tert-Butyl Ester
• Molecular Formula: C40H47FN2O5
• Molecular Weight: 654.8 g/mol
• IUPAC Name: tert-butyl 2-[(4R,6R)-6-[2-[2-(4-fluorophenyl)-3-phenyl-4-(phenylcarbamoyl)-5-propan-2-ylpyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxan-4-yl]acetate
• Standard InChI: InChI=1S/C40H47FN2O5/c1-26(2)36-35(38(45)42-30-16-12-9-13-17-30)34(27-14-10-8-11-15-27)37(28-18-20-29(41)21-19-28)43(36)23-22-31-24-32(47-40(6,7)46-31)25-33(44)48-39(3,4)5/h8-21,26,31-32H,22-25H2,1-7H3,(H,42,45)/t31-,32-/m1/s1
• Standard InChIKey: NPPZOMYSGNZDKY-ROJLCIKYSA-N
• Isomeric SMILES: CC(C)C1=C(C(=C(N1CC[C@@H]2C[C@@H](OC(O2)(C)C)CC(=O)OC(C)(C)C)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5
• SMILES: CC(C)C1=C(C(=C(N1CCC2CC(OC(O2)(C)C)CC(=O)OC(C)(C)C)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5
• Canonical SMILES: CC(C)C1=C(C(=C(N1CCC2CC(OC(O2)(C)C)CC(=O)OC(C)(C)C)C3=CC=C(C=C3)F)C4=CC=CC=C4)C(=O)NC5=CC=CC=C5
• Appearance: White Solid
• Melting Point: 143-147°C
• Description: Atorvastatin Acetonide tert-Butyl Ester is the intermediate of Atorvastatin.
• Purity: > 95%
• Quantity: Milligrams-Grams
• Synonyms: (4R,6R)-6-[2-[2-(4-Fluorophenyl)-5-(1-methylethyl)-3-phenyl-4-[(phenylamino)carbonyl]-1H-pyrrol-1-yl]ethyl]-2,2-dimethyl-1,3-dioxane-4-acetic Acid 1,1-Dimethylethyl Ester; Atorvastatin Related Compound I USP tert-Butyl (4r,6r)-2-[[[6-(2-4-fluorophenyl)-5-
• PubChem Compound: 10168503
• Last Modified: Nov 11 2021